Cas no 2172562-49-9 (4-fluoro-2,3-dioxo-2,3-dihydro-1H-indole-7-sulfonyl chloride)

• Product Name: 4-fluoro-2,3-dioxo-2,3-dihydro-1H-indole-7-sulfonyl chloride
• CAS No: 2172562-49-9
• MF: C₈H₃ClFNO₄S
• MW: 263.630123376846
• CID: 5800325
• PubChem ID: 165604902
• Update Time: 2025-05-25

4-fluoro-2,3-dioxo-2,3-dihydro-1H-indole-7-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2,3-dioxo-2,3-dihydro-1H-indole-7-sulfonyl chloride
• 2172562-49-9
• EN300-1611794

• Inchi： 1S/C8H3ClFNO4S/c9-16(14,15)4-2-1-3(10)5-6(4)11-8(13)7(5)12/h1-2H,(H,11,12,13)
• InChI Key： FTPBTFIDVJDVHS-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=C(C2C(C(NC=21)=O)=O)F)(=O)=O

Computed Properties

• Exact Mass: 262.9455346g/mol
• Monoisotopic Mass: 262.9455346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 88.7Ų

Additional information on 4-fluoro-2,3-dioxo-2,3-dihydro-1H-indole-7-sulfonyl chloride

4-Fluoro-2,3-Dioxo-2,3-Dihydro-1H-Indole-7-Sulfonyl Chloride: A Comprehensive Overview

4-Fluoro-2,3-Dioxo-2,3-Dihydro-1H-Indole-7-Sulfonyl Chloride, also known by its CAS number 2172562-49-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of sulfonamides and is characterized by its unique structure, which includes an indole ring system substituted with a fluoro group and a sulfonyl chloride moiety. The indole core is a common structural motif in many bioactive compounds, making this molecule a promising candidate for various applications in drug discovery and chemical synthesis.

The synthesis of 4-fluoro-2,3-dioxo-2,3-dihydro-1H-indole derivatives has been extensively studied due to their potential as intermediates in the preparation of bioactive molecules. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound using a variety of approaches, including oxidation reactions and cyclization processes. The presence of the sulfonyl chloride group in this compound makes it highly reactive, which is advantageous for further functionalization in subsequent steps of drug design.

One of the most notable applications of 4-fluoroindole derivatives is in the development of antitumor agents. Research has shown that certain analogs of this compound exhibit potent anticancer activity by targeting specific signaling pathways involved in cell proliferation and apoptosis. For instance, studies have demonstrated that these compounds can inhibit the activity of kinases such as Aurora kinases, which are critical for mitotic regulation in cancer cells. This highlights the potential of CAS 2172562-49-9 as a lead compound for the development of novel anticancer therapies.

In addition to its role in oncology, 4-fluoroindole-based compounds have also been explored for their potential in treating other diseases, such as neurodegenerative disorders and inflammatory conditions. The indole ring system is known to interact with various biological targets, including G protein-coupled receptors (GPCRs) and ion channels. Recent studies have investigated the ability of these compounds to modulate neurotransmitter systems, making them promising candidates for the treatment of conditions like Alzheimer's disease and Parkinson's disease.

The chemical stability and reactivity of CAS 2172562-49-9 make it an attractive building block for medicinal chemists. The sulfonyl chloride group can undergo nucleophilic substitution reactions with a variety of amine or hydroxyl-containing compounds, enabling the construction of diverse sulfonamide derivatives. These derivatives can then be screened for their biological activity in vitro and in vivo models to identify potential drug candidates.

The development of efficient synthetic routes for this compound has been a focus of recent research efforts. For example, one approach involves the oxidation of an indoline derivative followed by sulfonation using chlorosulfonic acid or other sulfonating agents. This method has been optimized to achieve high yields and excellent purity levels, making it suitable for large-scale production if required.

In terms of pharmacokinetics and toxicity profiles, preliminary studies suggest that CAS 2172562-49-9 exhibits favorable absorption properties when administered orally or parenterally. However, further investigations are needed to fully characterize its pharmacokinetic behavior and assess its safety profile before it can be advanced into clinical trials.

The increasing interest in natural product-inspired drug discovery has also led to investigations into whether similar structures exist in nature or can be derived from natural sources. While no direct natural analogs have been identified thus far, the structural similarity between this compound and certain alkaloids suggests that it may share some pharmacological properties with these naturally occurring molecules.

In conclusion, CAS 2172562-9 represents a valuable addition to the arsenal of chemical tools available for drug discovery research. Its unique structure combines features that are both biologically relevant and chemically versatile, making it an ideal candidate for further exploration in various therapeutic areas. As research continues to uncover new applications and optimize synthetic strategies for this compound, its potential as a lead molecule for novel drug development remains highly promising.